Cas no 40963-14-2 (2-Amino-2,3-dimethylbutyramide)

• Product Name: 2-Amino-2,3-dimethylbutyramide
• CAS No: 40963-14-2
• MF: C₆H₁₄N₂O
• MW: 130.188161373138
• MDL: MFCD02682920
• CID: 55332
• PubChem ID: 9793773
• Update Time: 2025-11-02

2-Amino-2,3-dimethylbutyramide Chemical and Physical Properties

Names and Identifiers

• 2-Amino-2,3-dimethylbutyramide
• 2-Amino-2,3-dimethylbutanamide
• Butanamide, 2-amino-2,3-dimethyl-
• 2,3-dimethyl-2-aminobutanamide
• 2-AMINO-2,3-DIMETHYLBUTACETAMIDE,>
• 2-amino-2,3-dimethylbutaneamide
• 2-methylvaline amide
• D-2-amino-2,3-dimethylbutyramide
• 2-Amino-2,3-dimethyl butyramide
• 2-amino-2,3-dimethyl-butanamide
• 2-Amino-2,3-dimethylbutacetamide
• Butanamide, 2-amino-2,3-dimethyl-, (S)-
• 2-amino-2,3dimethylbutyramide
• YCPQUHCGFDFLSI-UHFFFAOYSA-N
• 2-azanyl-2,3-dimethyl-butanamide
• Butanamide,2-amino-2,3-dimethyl-
• 2-amino-2,3-dimethyl- butyramide
• BCP14288
• (+)-2-amino-2,3-dimethylbutyramide
• (-)-2-amino-2,3-di
• MFCD02682920
• (-)-2-amino-2,3-dimethylbutyramide
• O10642
• SCHEMBL7554026
• (+/-)-2-amino2,3dimethylbutyramide
• (+/-)-2-amino-2,3-dimethylbutyramide
• EN300-206255
• AKOS008901283
• GS-3291
• 2-amino-2,3-dimethyl-butyric acid amide
• FT-0648930
• 40963-14-2
• A825366
• CS-0019531
• 2-amino-2,3-dimethylbutyric acid amide
• AC-1896
• FT-0660062
• 2-Amino-2 pound not3-dimethylbutyramide
• 2-Amino-2,3-dimethylbutanamide; 2-Amino-2,3-dimethylbutyramide; 2-Methylvalinamide;
• DB-020369
• A3315
• 817-314-6

• MDL： MFCD02682920
• Inchi： 1S/C6H14N2O/c1-4(2)6(3,8)5(7)9/h4H,8H2,1-3H3,(H2,7,9)
• InChI Key： YCPQUHCGFDFLSI-UHFFFAOYSA-N
• SMILES： O=C(C(C)(C(C)C)N)N

Computed Properties

• Exact Mass: 130.11100
• Monoisotopic Mass: 130.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.1
• XLogP3: -0.2

Experimental Properties

• Color/Form: No data avaiable
• Density: 0.982
• Melting Point: 73-77°C
• Boiling Point: 242.6℃ at 760 mmHg
• Flash Point: 100.6°C
• Refractive Index: 1.469
• PSA: 69.11000
• LogP: 1.24570
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

2-Amino-2,3-dimethylbutyramide Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-Amino-2,3-dimethylbutyramide

Exploring the Versatile Applications and Properties of 2-Amino-2,3-dimethylbutyramide (CAS No. 40963-14-2)

2-Amino-2,3-dimethylbutyramide (CAS No. 40963-14-2) is a specialized organic compound that has garnered significant attention in the pharmaceutical and biochemical industries. This compound, known for its unique molecular structure, features an amide group and an amino group, making it a valuable intermediate in synthetic chemistry. Researchers and manufacturers are increasingly interested in its potential due to its role in developing novel therapeutic agents and biochemical tools.

The chemical properties of 2-Amino-2,3-dimethylbutyramide include a molecular formula of C6H14N2O and a molecular weight of 130.19 g/mol. Its solubility in water and organic solvents makes it highly versatile for various applications. The compound's stability under standard conditions ensures its utility in laboratory settings and industrial processes. Recent studies have highlighted its potential as a building block for peptide synthesis, which is a hot topic in drug discovery and biotechnology.

One of the most exciting applications of 2-Amino-2,3-dimethylbutyramide is in the field of medicinal chemistry. With the growing demand for targeted therapies and personalized medicine, this compound has emerged as a key intermediate in the synthesis of small-molecule drugs. Its ability to modulate biological pathways makes it a candidate for developing treatments for neurological disorders and metabolic diseases. This aligns with the current trend of focusing on neuroprotective agents and metabolic regulators in pharmaceutical research.

In addition to its pharmaceutical applications, 2-Amino-2,3-dimethylbutyramide is also used in agricultural chemistry. The compound's unique structure allows it to act as a precursor for agrochemicals that enhance crop yield and resistance. As the global population grows, the demand for sustainable agricultural solutions has skyrocketed, making this compound a valuable asset in the development of next-generation plant growth regulators and pest control agents.

The market for 2-Amino-2,3-dimethylbutyramide is expanding, driven by its diverse applications and the increasing investment in research and development. Companies specializing in fine chemicals and custom synthesis are actively seeking high-purity grades of this compound to meet the needs of academic and industrial clients. The rise of green chemistry and sustainable manufacturing practices has further boosted its appeal, as it can be synthesized using environmentally friendly methods.

For researchers and industry professionals, understanding the synthesis pathways and optimization techniques for 2-Amino-2,3-dimethylbutyramide is crucial. Recent advancements in catalytic processes and enzymatic reactions have improved the efficiency of its production, reducing costs and environmental impact. These innovations are particularly relevant in the context of the circular economy, where minimizing waste and maximizing resource efficiency are top priorities.

In conclusion, 2-Amino-2,3-dimethylbutyramide (CAS No. 40963-14-2) is a multifaceted compound with significant potential in pharmaceuticals, agriculture, and beyond. Its unique properties and applications make it a subject of ongoing research and commercial interest. As the scientific community continues to explore its capabilities, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and sustainable development.